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Compound of Interest

Compound Name: 2-Pyridyldiphenylphosphine

Cat. No.: B124867 Get Quote

This technical guide provides a comprehensive overview of 2-Pyridyldiphenylphosphine, a

significant organophosphorus compound utilized extensively by researchers, scientists, and

professionals in drug development. It details the compound's core properties, synthesis, and

applications, with a focus on its role in catalysis and pharmaceutical research.

Core Properties and Data
2-Pyridyldiphenylphosphine, also known as 2-(Diphenylphosphino)pyridine, is a white

crystalline solid at room temperature.[1] It is a versatile ligand in organometallic chemistry,

capable of coordinating to metal centers in both a monodentate and a bidentate fashion.[1] This

flexibility is crucial for its application in various catalytic processes.

The fundamental quantitative data for 2-Pyridyldiphenylphosphine are summarized in the

table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₇H₁₄NP

Molecular Weight 263.27 g/mol [2][3][4]

CAS Number 37943-90-1[1][2][3][4][5]

Appearance White crystalline solid[1]

Melting Point 82-87 °C[1][3][6]

Boiling Point 163 °C[1]

IUPAC Name diphenyl(pyridin-2-yl)phosphane[2][4]

Synonyms

2-(Diphenylphosphino)pyridine, Diphenyl-2-

pyridylphosphine, Diphenyl(2-

pyridinyl)phosphine[2][4][5]

Synthesis and Experimental Protocols
The synthesis of 2-Pyridyldiphenylphosphine is most commonly achieved through the

reaction of 2-lithiopyridine with chlorodiphenylphosphine.[1] An alternative synthetic route

involves the reaction of 2-iodopyridine with diphenylphosphine.[7]

Detailed Experimental Protocol for Synthesis from 2-Lithiopyridine and

Chlorodiphenylphosphine:

This protocol is based on the commonly cited synthetic route.[1]

Materials:

2-Bromopyridine

n-Butyllithium (n-BuLi) in hexanes

Chlorodiphenylphosphine (Ph₂PCl)

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Anhydrous workup reagents (e.g., saturated aqueous ammonium chloride, distilled water,

brine)

Anhydrous sodium sulfate or magnesium sulfate for drying

Solvents for purification (e.g., hexanes, ethyl acetate)

Procedure:

Preparation of 2-Lithiopyridine: A solution of 2-bromopyridine in anhydrous diethyl ether or

THF is cooled to a low temperature (typically -78 °C) under an inert atmosphere (e.g., argon

or nitrogen). To this solution, an equimolar amount of n-butyllithium in hexanes is added

dropwise, maintaining the low temperature. The reaction mixture is stirred for a designated

period to ensure complete formation of 2-lithiopyridine.

Reaction with Chlorodiphenylphosphine: Still at low temperature, a solution of

chlorodiphenylphosphine in the same anhydrous solvent is added dropwise to the freshly

prepared 2-lithiopyridine solution. The reaction is highly exothermic and requires careful

temperature control.

Quenching and Workup: After the addition is complete, the reaction mixture is allowed to

slowly warm to room temperature and is then quenched by the careful addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers

are washed with distilled water and brine.

Drying and Purification: The organic phase is dried over anhydrous sodium sulfate or

magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The

resulting crude product is then purified, typically by column chromatography on silica gel

using a mixture of hexanes and ethyl acetate as the eluent, to yield pure 2-
Pyridyldiphenylphosphine as a white solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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